Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate

• Molecular Formula: C6H9N2NaO2S
• Molecular Weight: 196.21 g/mol
• IUPAC Name: sodium;1-ethyl-2-methylimidazole-4-sulfinate
• InChI: InChI=1S/C6H10N2O2S.Na/c1-3-8-4-6(11(9)10)7-5(8)2;/h4H,3H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key: MGOJHUCCFNMXAR-UHFFFAOYSA-M
• Canonical SMILES: CCN1C=C(N=C1C)S(=O)[O-].[Na+]

Description

Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate is a chemical compound with the molecular formula C6H9N2NaO2S. It is a derivative of imidazole, a five-membered heterocyclic compound containing two nitrogen atoms. Imidazole derivatives are known for their diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate typically involves the sulfonation of 1-ethyl-2-methylimidazole. This can be achieved through the reaction of 1-ethyl-2-methylimidazole with sulfur trioxide or chlorosulfonic acid, followed by neutralization with sodium hydroxide to form the sodium salt .

Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to ensure consistent quality and yield. The reaction conditions are optimized to maintain the stability of the imidazole ring while achieving efficient sulfonation .

Chemical Reactions Analysis

Types of Reactions: Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate can undergo various chemical reactions, including:

Oxidation: The sulfinate group can be oxidized to a sulfonate group using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced to the corresponding sulfide using reducing agents like sodium borohydride.

Substitution: The imidazole ring can participate in nucleophilic substitution reactions, where the sulfinate group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at moderate temperatures.

Reduction: Sodium borohydride; usually performed in anhydrous solvents under inert atmosphere.

Substitution: Various nucleophiles; reactions are often conducted in polar solvents at elevated temperatures.

Major Products:

Oxidation: Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfonate.

Reduction: 1-ethyl-2-methylimidazole-4-sulfide.

Substitution: Depending on the nucleophile, various substituted imidazole derivatives.

Scientific Research Applications

Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the preparation of sulfonated imidazole derivatives.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, including as an intermediate in the synthesis of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and materials, including catalysts and dyes.

Mechanism of Action

The mechanism of action of Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate involves its interaction with various molecular targets. The sulfinate group can act as a nucleophile, participating in reactions with electrophilic species. The imidazole ring can coordinate with metal ions, making it useful in catalytic applications . Additionally, the compound’s ability to undergo oxidation and reduction reactions allows it to participate in redox processes, which are essential in biological and chemical systems .

Comparison with Similar Compounds

1-ethyl-2-methylimidazole: Lacks the sulfinate group, making it less reactive in sulfonation reactions.

Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfonate: The oxidized form of Sodium 1-ethyl-2-methyl-1H-imidazole-4-sulfinate, with different reactivity and applications.

1-ethyl-2-methylimidazole-4-sulfide: The reduced form, with distinct chemical properties and uses.

Uniqueness: this compound is unique due to its sulfinate group, which imparts specific reactivity and functionality. This makes it valuable in various chemical transformations and applications that are not feasible with its analogs .